Cas no 81547-72-0 (2-bromo-1-(2,6-dichlorophenyl)ethan-1-one)

2-Bromo-1-(2,6-dichlorophenyl)ethan-1-one is a halogenated aromatic ketone with significant utility in synthetic organic chemistry. Its key structural features—a bromoacetyl group and dichlorophenyl moiety—make it a versatile intermediate for nucleophilic substitution reactions and further functionalization. The electron-withdrawing effects of the chlorine substituents enhance the reactivity of the carbonyl carbon, facilitating efficient transformations in heterocyclic and pharmaceutical synthesis. This compound is particularly valued for its stability under controlled conditions and its role in constructing complex molecular frameworks. Suitable for use in research and industrial applications, it offers precise reactivity for targeted synthetic pathways. Proper handling and storage are recommended due to its potential lachrymatory properties.
2-bromo-1-(2,6-dichlorophenyl)ethan-1-one structure
81547-72-0 structure
Product Name:2-bromo-1-(2,6-dichlorophenyl)ethan-1-one
CAS No:81547-72-0
MF:C8H5BrCl2O
MW:267.934699773788
MDL:MFCD03425177
CID:60348
PubChem ID:2756908
Update Time:2025-06-08

2-bromo-1-(2,6-dichlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-(2,6-dichlorophenyl)ethanone
    • Ethanone, 2-bromo-1-(2,6-dichlorophenyl)-
    • 2-BROMO-2',6'-DICHLOROACETOPHENONE
    • 2-bromo-1-(2,6-dichlorophenyl)ethan-1-one
    • KSC496Q4J
    • TWZKNPCXINHGGZ-UHFFFAOYSA-N
    • CL8629
    • 2-bromo-2',6'-dichloro-acetophenone
    • AM84069
    • AB0026839
    • W8588
    • ST24027792
    • A9995
    • 547B720
    • 2-Bromo-1-(2,6-dichlorophenyl)ethanone (ACI)
    • 2,6-Dichlorophenacyl bromide
    • 2-Bromo-2′,6′-dichloroacetophenone
    • MDL： MFCD03425177
    • Inchi： 1S/C8H5BrCl2O/c9-4-7(12)8-5(10)2-1-3-6(8)11/h1-3H,4H2
    • InChI Key： TWZKNPCXINHGGZ-UHFFFAOYSA-N
    • SMILES： O=C(CBr)C1C(Cl)=CC=CC=1Cl

Computed Properties

  • Exact Mass: 265.89000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 164
  • XLogP3: 3.7
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.695
  • Melting Point: 39-41°C
  • Boiling Point: 259 ºC
  • Flash Point: 110 ºC
  • Refractive Index: 1.5795
  • PSA: 17.07000
  • LogP: 3.57100

2-bromo-1-(2,6-dichlorophenyl)ethan-1-one Security Information

2-bromo-1-(2,6-dichlorophenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-bromo-1-(2,6-dichlorophenyl)ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B857584-1g
2-Bromo-1-(2,6-dichlorophenyl)ethanone
 81547-72-0 ≥97%
1g
 ￥198.90 2022-09-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-bromo-1-(2,6-dichlorophenyl)ethan-1-one
 81547-72-0 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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2-bromo-1-(2,6-dichlorophenyl)ethan-1-one
 81547-72-0 97%
5g
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TRC
B700525-50mg
2-Bromo-1-(2,6-dichlorophenyl)ethanone
 81547-72-0
50mg
 $ 50.00 2022-06-06
TRC
B700525-100mg
2-Bromo-1-(2,6-dichlorophenyl)ethanone
 81547-72-0
100mg
 $ 65.00 2022-06-06
TRC
B700525-500mg
2-Bromo-1-(2,6-dichlorophenyl)ethanone
 81547-72-0
500mg
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Fluorochem
018052-250mg
2-Bromo-1-(2,6-dichlorophenyl)ethanone
 81547-72-0 95%
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Fluorochem
018052-1g
2-Bromo-1-(2,6-dichlorophenyl)ethanone
 81547-72-0 95%
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 ￡29.00 2022-03-01
Fluorochem
018052-5g
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2-bromo-1-(2,6-dichlorophenyl)ethan-1-one Production Method

Production Method 1

2040-05-3 2040-05-3
81547-72-0 81547-72-0
Reaction Conditions
1.1 Reagents: Bromine
Reference
Reactions of 2,4- and 2,6-dichlorophenacylidene halides with trialkyl phosphites in protic solvents. Direct evidence for the "enolate anion" pathway
Mlotkowska, Barbara; et al, Polish Journal of Chemistry, 1981, 55(3), 631-42

Production Method 2

2040-05-3 2040-05-3
81547-72-0 81547-72-0
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ;  15 min, 40 °C
Reference
Microwave-assisted synthesis and luminescent activity of imidazo[1,2-a]pyridine derivatives
Rodriguez, Juan C.; et al, Journal of Heterocyclic Chemistry, 2020, 57(5), 2279-2287

Production Method 3

81547-77-5 81547-77-5
81547-72-0 81547-72-0
Reaction Conditions
Reference
Reactions of 2,4- and 2,6-dichlorophenacylidene halides with trialkyl phosphites in protic solvents. Direct evidence for the "enolate anion" pathway
Mlotkowska, Barbara; et al, Polish Journal of Chemistry, 1981, 55(3), 631-42

Production Method 4

53066-19-6 53066-19-6
81547-72-0 81547-72-0
Reaction Conditions
1.1 -
2.1 Reagents: Bromine
Reference
Reactions of 2,4- and 2,6-dichlorophenacylidene halides with trialkyl phosphites in protic solvents. Direct evidence for the "enolate anion" pathway
Mlotkowska, Barbara; et al, Polish Journal of Chemistry, 1981, 55(3), 631-42

Production Method 5

83-38-5 83-38-5
917-64-6 917-64-6
81547-72-0 81547-72-0
Reaction Conditions
1.1 -
2.1 -
3.1 Reagents: Bromine
Reference
Reactions of 2,4- and 2,6-dichlorophenacylidene halides with trialkyl phosphites in protic solvents. Direct evidence for the "enolate anion" pathway
Mlotkowska, Barbara; et al, Polish Journal of Chemistry, 1981, 55(3), 631-42

2-bromo-1-(2,6-dichlorophenyl)ethan-1-one Raw materials

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2-bromo-1-(2,6-dichlorophenyl)ethan-1-one Suppliers

Amadis Chemical Company Limited
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(CAS:81547-72-0)2-bromo-1-(2,6-dichlorophenyl)ethan-1-one
Order Number:A9995
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:32
Price ($):304.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:81547-72-0)2-bromo-1-(2,6-dichlorophenyl)ethan-1-one
A9995
Purity:99%
Quantity:25g
Price ($):304.0
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